Cas no 90685-59-9 (6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate)

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate structure

90685-59-9 structure

Product Name:6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate

CAS No:90685-59-9

MF:C₁₀H₁₁NO₂

MW:177.199842691422

MDL:MFCD19704614

CID:1056923

PubChem ID:13153316

Update Time:2025-09-19

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate Chemical and Physical Properties

Names and Identifiers

- 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate
- OBVUPALDLPJGQG-UHFFFAOYSA-N
- 6416AJ
- TRA0054054
- SY017304
- 6,7-dihydro-5H-cyclopenta[b]pyridine-7-yl acetate
- 6,7-Dihydro-5H-Cyclopenta[b]pyridin-7-ol 7-acetate
- 5H-Cyclopenta[b]pyridin-7-ol,6,7-dihydro-,7-acetate
- 5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, 7-acetate
- 5H-1-Pyrindin-7-ol, 6,7-dihydro-, acetate (6CI, 7CI)
- 5H-1-Pyrindin-7-ol, 6,7-dihydro-, acetate (ester) (ZCI)
- 5H-Cyclopenta[b]pyridin-7-ol, 6,7-dihydro-, acetate (ester) (9CI)
- N12355
- AKOS022184218
- 6,7-dihydro-5H-cyclopenta[b]pyridin-7-ylacetate
- 6 pound not7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate
- CS-0028380
- 5H,6H,7H-cyclopenta[b]pyridin-7-yl acetate
- MFCD19704614
- DB-021238
- 90685-59-9
- EN300-173397
- SCHEMBL2147611
- MDL： MFCD19704614
- Inchi： 1S/C10H11NO2/c1-7(12)13-9-5-4-8-3-2-6-11-10(8)9/h2-3,6,9H,4-5H2,1H3
- InChI Key： OBVUPALDLPJGQG-UHFFFAOYSA-N
- SMILES： O=C(C)OC1CCC2C1=NC=CC=2

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2
XLogP3: 1

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR919283-1g	6,7-Dihydro-5h-cyclopenta[b]pyridin-7-yl acetate	90685-59-9	95%	1g	£71.00	2025-02-21
Chemenu	CM172276-5g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate	90685-59-9	95%	5g	$457	2021-08-05
Chemenu	CM172276-10g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate	90685-59-9	95%	10g	$684	2021-08-05
TRC	D679988-100mg	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9		100mg	$ 70.00	2022-06-05
TRC	D679988-500mg	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9		500mg	$ 230.00	2022-06-05
TRC	D679988-1g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9		1g	$ 340.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851153-5g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9	97%	5g	2,684.70	2021-05-17
eNovation Chemicals LLC	D691579-1g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9	97%	1g	$135	2023-09-03
eNovation Chemicals LLC	D691579-5g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9	97%	5g	$300	2024-07-20
eNovation Chemicals LLC	D691579-10g	6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl Acetate	90685-59-9	97%	10g	$600	2024-07-20

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-yl acetate Production Method

Production Method 1

90685-58-8

90685-59-9

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 2 h, rt → 100 °C

Reference

: Synthesis of new propargylated 1-pyrindane derivatives as rasagiline analogues

Pereira, Cidalia Silva; Salgado, Sofia; Rizzo-Aguiar, Fabio; Garcia-Mera, Xerardo; Rodriguez-Borges, Jose E., Synlett, 2013, 24(7), 837-838

Production Method 2

90685-58-8

90685-59-9

Reaction Conditions

1.1 Solvents: Water ; 30 min, rt; 30 min, 70 °C; 2.5 h, 100 °C
1.2 Reagents: Potassium carbonate Solvents: Water

Reference

: Organocatalysts with carbon-centered activity for CO2 reduction with boranes

Yang, Yanxin; Xu, Maotong; Song, Datong, Chemical Communications (Cambridge, 2015, 51(56), 11293-11296

Production Method 3

533-37-9

90685-59-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Palladium diacetate , Cuprous iodide Solvents: Acetic acid ; 24 h, 120 °C

Reference

: Palladium-catalyzed acetoxylation of sp3 C-H bonds using molecular oxygen

Jiang, Huanfeng; Chen, Huoji; Wang, Azhong; Liu, Xiaohang, Chemical Communications (Cambridge, 2010, 46(38), 7259-7261

Production Method 4

533-37-9

90685-59-9

Reaction Conditions

1.1 Reagents: Peracetic acid Solvents: Acetic acid , Dichloromethane ; 8 h, 23 °C
1.2 23 °C → 105 °C; 10 min, 105 °C

Reference

: The design of a readily attachable and cleavable molecular scaffold for ortho-selective C-H alkenylation of arene alcohols

Knight, Brian J.; Rothbaum, Jacob O.; Ferreira, Eric M., Chemical Science, 2016, 7(3), 1982-1987

Production Method 5

90685-58-8

90685-59-9

Reaction Conditions

1.1 Catalysts: Acetic anhydride

Reference

: A new approach to the preparation of 1,6- and 1,7-naphthyridines

Giam, C. S.; Ambrozich, Deborah, Journal of the Chemical Society, 1984, (5), 265-6